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Compound of Interest

Compound Name: Aluminium iodide

Cat. No.: B8577140

An In-depth Technical Guide to the Safe Handling of Aluminium lodide

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the safety and handling precautions for all laboratory reagents is paramount.
This guide provides an in-depth overview of the safe handling of aluminium iodide (All3), a
highly reactive and corrosive compound. Adherence to these guidelines is critical to ensure
personnel safety and prevent adverse environmental impact.

Chemical and Physical Properties

Aluminium iodide is a white or yellowish solid that is commercially available in various
purities.[1][2] It is a strong Lewis acid and is highly hygroscopic, readily absorbing moisture
from the air.[2][3] Key physical and chemical properties are summarized in the table below for
easy reference.
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Property Value References
Chemical Formula Allz [3114]

Molar Mass 407.69 g/mol [5]
Appearance White to yellowish-brown solid [11[2]
Density 3.98 g/cm?3 (anhydrous) [31[5]

Melting Point 188.28 °C to 191 °C [31[6][7]
Boiling Point 360 °C to 382 °C (sublimes) [B1I51[7]

Soluble in water (reacts
N violently), ethanol, diethyl
Solubility o [51[8]
ether, carbon disulfide,

pyridine, and sulfur dioxide.

Hazard Identification and Classification

Aluminium iodide is classified as a hazardous substance. It is crucial to understand its
primary hazards to implement appropriate safety measures.

GHS Hazard Statements:

o H314: Causes severe skin burns and eye damage.[6][9][10]

e H317: May cause an allergic skin reaction.[9][10][11]

Signal Word: Danger[6][9][10]

Primary Hazards:

o Corrosive: Causes severe burns to skin, eyes, and mucous membranes upon contact.[1][12]

o Water Reactive: Reacts violently with water, releasing heat and producing irritating and toxic
fumes of hydrogen iodide.[7][9][12][13]
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e Respiratory Irritant: Inhalation of dust can cause irritation and chemical burns to the
respiratory tract.[1][11]

Exposure Controls and Personal Protection

To minimize exposure and ensure safety, a multi-layered approach including engineering
controls, administrative controls, and personal protective equipment (PPE) is essential.

Engineering Controls

» Ventilation: All handling of aluminium iodide should be conducted in a properly operating
chemical fume hood with an average face velocity of at least 100 feet per minute.[9]

o Emergency Equipment: Ensure that eyewash stations and safety showers are readily
accessible and in close proximity to the workstation.[7][13]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling aluminium iodide:
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PPE Type

Specification

References

Eye/Face Protection

Tightly fitting safety goggles or
a face shield.

[10][13]

Skin Protection

Chemical-resistant gloves
(Nitrile rubber with a minimum
thickness of 0.11 mm is
recommended). Fire/flame
resistant and impervious

clothing.

[]10]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator should be used if
exposure limits are exceeded
or if irritation is experienced. A
full-face respirator is
recommended in situations
with a high potential for

exposure.

[10][13]

Handling and Storage Procedures

Proper handling and storage are critical to prevent accidents and maintain the integrity of the

chemical.

Safe Handling

o Handle under an inert, dry atmosphere (e.g., argon or nitrogen).[9][13]

Use non-sparking tools.[10]

Avoid contact with skin, eyes, and clothing.[10][13]

Avoid the formation of dust and aerosols.[10][11]

Wash hands thoroughly after handling.[9][10]
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Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[10][13]
e Protect from moisture and light.[9][11]
» Store away from incompatible materials such as water and strong oxidizing agents.[8][13]

e The storage area should be designated for corrosive materials.[13][14]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Protocol References

Move the victim to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration. Seek
Inhalation immediate medical attention. [91[10][13]
Do not use mouth-to-mouth
resuscitation if the victim
ingested or inhaled the

chemical.

Immediately remove all
contaminated clothing. Rinse
i the affected area with plenty of
Skin Contact _ [6][9][10]
water for at least 15 minutes.
Seek immediate medical

attention.

Immediately rinse cautiously
with water for several minutes.
Remove contact lenses if
Eye Contact present and easy to do. [9][10][13]
Continue rinsing for at least 15
minutes. Seek immediate

medical attention.

Rinse mouth with water. Do
Ingestion NOT induce vomiting. Seek [61[9][10]
immediate medical attention.

Accidental Release and Disposal
Spill Response

In the event of a spill, follow these procedures:

o Evacuate personnel from the affected area.[10][13]
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e Ensure adequate ventilation.[10]

o Wear the appropriate PPE as outlined in Section 3.2.[10][13]
e Avoid creating dust.[9]

» Do not use water or aqueous cleaning agents.[9]

o Carefully sweep up the spilled material and place it into a suitable, closed container for
disposal.[11][13]

Disposal
» Dispose of waste in accordance with all applicable local, state, national, and international

regulations.[6][9]

o Contaminated packaging should be treated as hazardous waste.[7]

Experimental Protocols
Protocol for the Neutralization of Aluminium lodide
Residue

This protocol describes a safe method for neutralizing residual aluminium iodide in a
laboratory setting. This procedure should be performed in a fume hood.[15]

Allow the container with the aluminium iodide residue to cool completely.

Slowly and in small portions, add the residue to a 1 M sodium carbonate solution.

Allow the reaction to subside between each addition.

The resulting slurry can then be neutralized and disposed of in accordance with local
regulations.

Visualizations
Safe Handling Workflow
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The following diagram illustrates the logical workflow for the safe handling of aluminium iodide
from receipt to disposal.

Figure 1: Aluminium lodide Safe Handling Workflow
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Caption: Workflow for safe handling of aluminium iodide.

Reaction with Water

This diagram illustrates the highly exothermic and hazardous reaction of aluminium iodide

with water.

Figure 2: Reaction of Aluminium lodide with Water
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Caption: Reaction of aluminium iodide with water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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